![molecular formula C21H26N2O3 B6052933 N-[1-(4-methoxyphenyl)propyl]-4-(4-morpholinyl)benzamide](/img/structure/B6052933.png)
N-[1-(4-methoxyphenyl)propyl]-4-(4-morpholinyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[1-(4-methoxyphenyl)propyl]-4-(4-morpholinyl)benzamide, also known as MP-10, is a compound that has been extensively studied for its potential use in treating various medical conditions. It is a selective agonist of the μ-opioid receptor, which is a protein that is primarily responsible for mediating the effects of opioid drugs. MP-10 has been shown to have a high affinity for this receptor, which makes it a promising candidate for further research.
Mechanism of Action
The primary mechanism of action of N-[1-(4-methoxyphenyl)propyl]-4-(4-morpholinyl)benzamide is its agonist activity at the μ-opioid receptor. This receptor is located in the brain and spinal cord and is responsible for mediating the effects of opioid drugs. When this compound binds to this receptor, it activates a signaling pathway that leads to the release of neurotransmitters such as dopamine and serotonin. This activation of the μ-opioid receptor is what produces the analgesic and other effects associated with this compound.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. As a selective μ-opioid receptor agonist, it produces analgesia, sedation, and respiratory depression. It has also been shown to have anti-inflammatory effects, which could make it useful in treating conditions such as arthritis. Additionally, this compound has been shown to have anxiolytic and antidepressant effects, which could make it a useful treatment for anxiety and depression disorders.
Advantages and Limitations for Lab Experiments
One of the major advantages of N-[1-(4-methoxyphenyl)propyl]-4-(4-morpholinyl)benzamide for lab experiments is its high selectivity for the μ-opioid receptor. This makes it a useful tool for studying the effects of this receptor on various physiological processes. Additionally, this compound has been shown to have a long duration of action, which makes it useful for studying the long-term effects of μ-opioid receptor activation.
One limitation of this compound for lab experiments is that it is a highly potent compound. This means that it must be used in very small quantities to avoid producing toxic effects. Additionally, the synthesis of this compound is a complex process that requires specialized expertise and equipment.
Future Directions
There are several potential future directions for research on N-[1-(4-methoxyphenyl)propyl]-4-(4-morpholinyl)benzamide. One area of interest is its potential use in treating addiction. Because this compound activates the μ-opioid receptor, it may be useful in treating opioid addiction by reducing the craving for opioids. Additionally, this compound has been shown to have anxiolytic and antidepressant effects, which could make it useful in treating co-occurring anxiety and depression disorders.
Another potential future direction for research on this compound is its use in treating chronic pain. Because this compound produces analgesia through its activation of the μ-opioid receptor, it may be useful in treating chronic pain conditions such as neuropathic pain.
Conclusion:
In conclusion, this compound, or this compound, is a compound that has been extensively studied for its potential therapeutic applications. It is a selective agonist of the μ-opioid receptor and has been shown to have analgesic, anxiolytic, and antidepressant effects. While this compound has several advantages for lab experiments, including its high selectivity for the μ-opioid receptor, it is a highly potent compound that requires specialized expertise to synthesize and use. Future research on this compound may focus on its potential use in treating addiction and chronic pain conditions.
Synthesis Methods
The synthesis of N-[1-(4-methoxyphenyl)propyl]-4-(4-morpholinyl)benzamide involves several steps, including the reaction of 4-morpholinylbenzylamine with 4-methoxybenzaldehyde to yield the intermediate product, 1-(4-methoxyphenyl)prop-2-en-1-amine. This intermediate is then reacted with 4-fluorobenzoyl chloride to produce the final product, this compound. The synthesis of this compound is a complex process that requires a high degree of expertise in organic chemistry.
Scientific Research Applications
N-[1-(4-methoxyphenyl)propyl]-4-(4-morpholinyl)benzamide has been the subject of extensive scientific research due to its potential therapeutic applications. It has been shown to have analgesic properties, which means that it may be useful in treating pain. Additionally, this compound has been studied for its potential use in treating addiction, depression, and anxiety disorders. The compound has also been shown to have anti-inflammatory effects, which could make it a useful treatment for inflammatory conditions.
Properties
IUPAC Name |
N-[1-(4-methoxyphenyl)propyl]-4-morpholin-4-ylbenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H26N2O3/c1-3-20(16-6-10-19(25-2)11-7-16)22-21(24)17-4-8-18(9-5-17)23-12-14-26-15-13-23/h4-11,20H,3,12-15H2,1-2H3,(H,22,24) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JJJJNFZDAIDXBC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C1=CC=C(C=C1)OC)NC(=O)C2=CC=C(C=C2)N3CCOCC3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H26N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.